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For Researchers, Scientists, and Drug Development Professionals

Introduction
GPS1573 is a potent and selective noncompetitive antagonist of the Melanocortin 2 Receptor

(MC2R).[1][2] The MC2R, also known as the adrenocorticotropic hormone (ACTH) receptor, is

a G protein-coupled receptor (GPCR) primarily expressed in the adrenal cortex.[3] Its activation

by ACTH is a critical step in the hypothalamic-pituitary-adrenal (HPA) axis, stimulating the

production and release of glucocorticoids such as cortisol and corticosterone.[3][4] Due to its

role in steroidogenesis, the MC2R is a key therapeutic target for diseases characterized by

excessive ACTH levels, such as Cushing's disease and congenital adrenal hyperplasia.

GPS1573 offers a valuable tool for studying MC2R function and for the development of novel

therapeutics for these conditions.

These application notes provide detailed protocols for the in vitro characterization of GPS1573,

including its inhibitory activity on ACTH-induced signaling pathways.

Data Presentation
The following table summarizes the in vitro pharmacological data for GPS1573.
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Parameter Value
Receptor/Assay
Condition

Reference

IC50 66 ± 23 nM

Human MC2R; ACTH-

stimulated cAMP

production in HEK293

cells

[2]

Antagonism Type Noncompetitive

Human MC2R;

suppression of Rmax

without affecting

ACTH EC50

[2]

IC50 (Selectivity) 950 nM Human MC4R [2][5]

IC50 (Selectivity) 3.7 µM

Human MC4R (for

GPS1574, a related

compound)

[2]

Signaling Pathway
The binding of ACTH to MC2R initiates a signaling cascade that is antagonized by GPS1573.

This pathway is depicted below.
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Figure 1: MC2R Signaling Pathway and Point of Inhibition by GPS1573.
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Experimental Protocols
Cell Culture and Maintenance
Cell Line: Human Embryonic Kidney (HEK293) cells stably co-expressing human MC2R and its

accessory protein, MRAP (Melanocortin Receptor Accessory Protein), are recommended.

Alternatively, murine Y-1 adrenal cells, which endogenously express MC2R and MRAP, can be

used for a more physiologically relevant model.[6]

Culture Medium:

Dulbecco's Modified Eagle's Medium (DMEM)

10% Fetal Bovine Serum (FBS)

1% Penicillin-Streptomycin

Selection antibiotic (e.g., G418 or Hygromycin B) if using a stably transfected cell line.

Culture Conditions:

Maintain cells in a humidified incubator at 37°C with 5% CO2.

Subculture cells every 2-3 days to maintain logarithmic growth.

In Vitro Assay Workflow
The general workflow for assessing the antagonist activity of GPS1573 is outlined below.
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1. Cell Seeding
Seed MC2R-expressing cells

in a 96-well plate

2. Compound Pre-incubation
Add varying concentrations of GPS1573

and incubate

3. ACTH Stimulation
Add a fixed concentration of ACTH
to all wells (except negative control)

4. Incubation
Incubate to allow for cellular response

5. Assay Readout
Measure downstream signal

cAMP Accumulation Assay Corticosterone/Cortisol ELISA 6. Data Analysis
Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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